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Compound of Interest

Compound Name: DL-threo-Chloramphenicol-d5

Cat. No.: B15562677

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
procedures, and biological effects of DL-threo-Chloramphenicol-d5. The information is
intended for laboratory personnel and professionals in drug development who work with this
compound.

Chemical and Physical Properties

DL-threo-Chloramphenicol-d5 is the deuterated form of DL-threo-Chloramphenicol, the
racemic mixture of the antibiotic chloramphenicol. It is primarily utilized as an internal standard
in analytical testing, such as mass spectrometry.[1] While specific physical data for the
deuterated compound is limited, the properties are expected to be very similar to the non-
deuterated form.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15562677?utm_src=pdf-interest
https://www.benchchem.com/product/b15562677?utm_src=pdf-body
https://www.benchchem.com/product/b15562677?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8500631/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
DL-threo-2,2-Dichloro-N-[3-
hydroxy-a-(hydroxymethyl)-3-

Synonyms (2]

(4-nitrophenyl-2,3,5,6-d4)ethyl-

B-d]lacetamide

Molecular Formula C11H7D5CI2N20s [3]
Molecular Weight 328.16 g/mol [3]
Appearance Solid [3]
Purity >97% [4]
Melting Point 143 °C [5]
Boiling Point No data available [3]
Solubility Soluble in DMSO (10 mM)
N Stable under recommended
Stability N [3]
storage conditions.
Store at -20°C for long-term
Storage [1]

storage.

Hazard Identification and GHS Classification

DL-threo-Chloramphenicol-d5 is classified as a hazardous substance. The primary health

concern is its potential carcinogenicity.

Hazard Class

Category

Hazard Statement

Carcinogenicity

1B

H350: May cause cancer

Signal Word: Danger
Hazard Pictograms:

e GHSO08 (Health Hazard)
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Precautionary Statements:

Code Statement

P201 Obtain special instructions before use.

Do not handle until all safety precautions have

P202
been read and understood.
P280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.
IF exposed or concerned: Get medical advice/
P308 + P313 )
attention.
P405 Store locked up.
Dispose of contents/ container to an approved
P501

waste disposal plant.

Toxicological Information

The toxicological profile of DL-threo-Chloramphenicol-d5 is considered to be analogous to
that of chloramphenicol. The most significant toxicities associated with chloramphenicol are
hematological, specifically bone marrow suppression and a rare but often fatal aplastic anemia.

[61[7]
Key Toxicological Effects:

e Bone Marrow Suppression: A dose-dependent and reversible suppression of bone marrow
can occur, primarily affecting red blood cell production.[7]

» Aplastic Anemia: An idiosyncratic and irreversible aplastic anemia is a rare but serious risk,
which is not dose-dependent.[6]

» Carcinogenicity: Chloramphenicol is classified as a Group 2A carcinogen by the IARC,
meaning it is probably carcinogenic to humans.[8]
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» Mitochondrial Toxicity: Chloramphenicol inhibits mitochondrial protein synthesis, which can
lead to cellular dysfunction and toxicity.[1][9]

Experimental Protocols
Safe Handling Protocol for a Carcinogenic Compound

Given its classification as a potential carcinogen, strict adherence to safety protocols is
mandatory when handling DL-threo-Chloramphenicol-d5.

1. Engineering Controls:

o All work with the solid compound or solutions should be conducted in a certified chemical
fume hood to prevent inhalation of dust or aerosols.

e The work surface within the fume hood should be covered with an absorbent, impermeable
liner.

2. Personal Protective Equipment (PPE):

o Gloves: Wear two pairs of nitrile gloves. Change gloves immediately if contaminated.

o Lab Coat: A dedicated lab coat, preferably disposable, should be worn.

o Eye Protection: Chemical safety goggles are required.

» Respiratory Protection: For weighing the solid compound, a NIOSH-approved respirator
(e.g., N95) should be used in addition to the fume hood.

3. Decontamination and Waste Disposal:

 All surfaces and equipment should be decontaminated after use.

» All disposable materials, including gloves, liners, and pipette tips, should be collected in a
sealed, labeled hazardous waste container.

e Unused compound and contaminated solutions must be disposed of as hazardous chemical
waste according to institutional guidelines.

Protocol for In Vivo Toxicity Assessment in a Murine
Model

This protocol is adapted from studies on chloramphenicol toxicity and provides a framework for
assessing the potential toxicity of DL-threo-Chloramphenicol-d5.
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1. Animal Model:
e Use an appropriate mouse strain (e.g., nude mice for certain studies).[10]
2. Dosing and Administration:

e Prepare a stock solution of DL-threo-Chloramphenicol-d5 in a suitable vehicle (e.g., sterile
saline).

» Administer the compound via an appropriate route, such as intraperitoneal injection.[10]

« Include a control group receiving the vehicle only.

» Administer a range of doses (e.g., 25, 50, 75, 100 mg/kg body weight) daily for a specified
period (e.g., 14 days).[10]

3. Monitoring and Sample Collection:

e Monitor the animals daily for any signs of toxicity.

e At the end of the study period, euthanize the animals and collect blood for complete blood
count (CBC) analysis.

e Harvest organs of interest (e.g., liver, kidney, heart, bone marrow) for histological
examination.[10]

4. Analysis:

o Hematological Analysis: Analyze CBC data for signs of bone marrow suppression.

» Histopathology: Process harvested tissues for histological staining (e.g., H&E) and
examination by a qualified pathologist to assess for any cellular damage or abnormalities.
[10]

Signaling Pathways and Mechanisms of Action

The primary mechanism of action of chloramphenicol is the inhibition of protein synthesis. It
binds to the 50S subunit of bacterial ribosomes, preventing the formation of peptide bonds.[3]
This action is also responsible for its toxicity in mammalian cells, as it can inhibit protein
synthesis in mitochondria, which have ribosomes similar to those of bacteria.[1]

Inhibition of Mitochondrial Protein Synthesis
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Caption: Inhibition of mitochondrial protein synthesis by DL-threo-Chloramphenicol-d5.

Safe Handling Workflow
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Caption: A logical workflow for the safe handling of DL-threo-Chloramphenicol-d5.
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This guide provides essential safety and handling information for DL-threo-Chloramphenicol-
d>5. All laboratory personnel must be thoroughly trained on these procedures before working
with this compound. Always consult your institution's specific safety guidelines and the most
recent Safety Data Sheet from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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